Cas no 717837-62-2 (5-Pyrimidinecarbonitrile,4,6-diamino-2-methoxy-)
717837-62-2 structure
Product Name:5-Pyrimidinecarbonitrile,4,6-diamino-2-methoxy-
CAS No:717837-62-2
MF:C6H7N5O
MW:165.152679681778
CID:558222
PubChem ID:2793846
Update Time:2025-04-19
5-Pyrimidinecarbonitrile,4,6-diamino-2-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 5-Pyrimidinecarbonitrile,4,6-diamino-2-methoxy-
- 5-Pyrimidinecarbonitrile,4,6-diamino-2-methoxy-(9CI)
- AKOS006295732
- 4,6-diamino-2-methoxypyrimidine-5-carbonitrile
- 717837-62-2
-
- Inchi: 1S/C6H7N5O/c1-12-6-10-4(8)3(2-7)5(9)11-6/h1H3,(H4,8,9,10,11)
- InChI Key: PXHMHOCAKWONKO-UHFFFAOYSA-N
- SMILES: O(C)C1=NC(=C(C#N)C(N)=N1)N
Computed Properties
- Exact Mass: 165.06505986g/mol
- Monoisotopic Mass: 165.06505986g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 111Ų
5-Pyrimidinecarbonitrile,4,6-diamino-2-methoxy- Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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